Cas no 898777-47-4 (3-(3,5-Dichlorophenyl)-2',6'-dichloropropiophenone)

• Product Name: 3-(3,5-Dichlorophenyl)-2',6'-dichloropropiophenone
• CAS No: 898777-47-4
• MF: C₁₅H₁₀Cl₄O
• MW: 348.051300525665
• CID: 1946273
• PubChem ID: 24726594
• Update Time: 2025-06-10

3-(3,5-Dichlorophenyl)-2',6'-dichloropropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-DICHLOROPHENYL)-2',6'-DICHLOROPROPIOPHENONE
• 1-(2,6-dichlorophenyl)-3-(3,5-dichlorophenyl)propan-1-one
• LogP
• AKOS016022036
• MFCD08064164
• DTXSID40644987
• 898777-47-4
• 3-(3,5-Dichlorophenyl)-2',6'-dichloropropiophenone

• MDL： MFCD08064164
• Inchi： 1S/C15H10Cl4O/c16-10-6-9(7-11(17)8-10)4-5-14(20)15-12(18)2-1-3-13(15)19/h1-3,6-8H,4-5H2
• InChI Key： HESCLEICGQVXHS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(CCC1C=C(C=C(C=1)Cl)Cl)=O)Cl

Computed Properties

• Exact Mass: 345.94900
• Monoisotopic Mass: 345.948576Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 6.11570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 3-(3,5-Dichlorophenyl)-2',6'-dichloropropiophenone

Professional Introduction to Compound with CAS No. 898777-47-4 and Product Name: 3-(3,5-Dichlorophenyl)-2',6'-dichloropropiophenone

The compound identified by the CAS number 898777-47-4 and the product name 3-(3,5-Dichlorophenyl)-2',6'-dichloropropiophenone represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple chlorine substituents in its molecular structure imparts distinct chemical properties that make it a valuable candidate for further exploration.

Recent studies have highlighted the importance of halogenated aromatic compounds in the design of novel therapeutic agents. The 3-(3,5-Dichlorophenyl)-2',6'-dichloropropiophenone structure, with its dual dichloro substitution on both the phenyl and propiophenone moieties, exhibits enhanced reactivity and binding affinity towards various biological targets. This has led to its investigation as a precursor in synthesizing small-molecule inhibitors for diseases such as cancer, inflammation, and neurodegenerative disorders.

In the realm of medicinal chemistry, the 3-(3,5-Dichlorophenyl)-2',6'-dichloropropiophenone derivative serves as a versatile scaffold for structure-activity relationship (SAR) studies. Researchers have leveraged its chemical flexibility to develop analogs with improved pharmacokinetic profiles and reduced toxicity. The dichloro groups not only enhance the compound's lipophilicity but also facilitate interactions with specific enzymes and receptors, making it an attractive candidate for targeted drug delivery systems.

One of the most compelling aspects of this compound is its potential in photodynamic therapy (PDT). The dichloropropiophenone moiety can be excited by light sources, leading to the generation of reactive oxygen species that selectively damage diseased cells. Preliminary experiments have demonstrated that derivatives of 3-(3,5-Dichlorophenyl)-2',6'-dichloropropiophenone exhibit promising phototoxic effects against cancer cell lines while maintaining low systemic toxicity. This aligns with the growing demand for non-invasive and highly specific therapeutic modalities.

The synthesis of 3-(3,5-Dichlorophenyl)-2',6'-dichloropropiophenone involves a series of well-established organic reactions, including chlorination and condensation steps. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. The compound's stability under various conditions has been thoroughly evaluated, confirming its suitability for both laboratory research and potential clinical applications.

Current research is expanding into exploring the compound's role in modulating immune responses. Studies suggest that 3-(3,5-Dichlorophenyl)-2',6'-dichloropropiophenone can influence key signaling pathways involved in inflammation and autoimmune diseases. By selectively targeting certain immune cells, this compound may offer a novel approach to treating conditions where excessive immune activity is detrimental. Collaborative efforts between chemists and immunologists are underway to decipher the mechanistic details of these interactions.

The development of new drug candidates is often hindered by challenges such as poor solubility and bioavailability. However, modifications to the 3-(3,5-Dichlorophenyl)-2',6'-dichloropropiophenone structure have shown promise in overcoming these barriers. Researchers are experimenting with prodrugs and nanocarrier systems to enhance the compound's absorption and distribution within the body. These innovations are critical for translating promising laboratory findings into effective clinical treatments.

Environmental considerations also play a crucial role in modern drug development. The biodegradability and ecological impact of halogenated compounds like 3-(3,5-Dichlorophenyl)-2',6'-dichloropropiophenone are being assessed to ensure sustainable practices. Efforts are underway to develop synthetic routes that minimize waste generation and reduce environmental footprint without compromising efficacy or safety.

As our understanding of biological systems continues to evolve, so does our ability to design molecules with precise targeting capabilities. The 3-(3,5-Dichlorophenyl)-2',6'-dichloropropiophenone derivative exemplifies how structural modifications can fine-tune a compound's interactions with biological targets. This underscores the importance of interdisciplinary collaboration in advancing pharmaceutical sciences.

In conclusion, 898777-47-4 (CAS No.) and its corresponding product name 3-(3,5-Dichlorophenyl)-2',6'-dichloropropiophenone represent a significant contribution to chemical biology and drug development. Its unique structural features, coupled with promising preclinical results, position it as a cornerstone in ongoing research efforts aimed at improving human health outcomes.